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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with DL-Methionine-d4. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound in a

laboratory setting.

DL-Methionine-d4 is a stable, non-radioactive, isotopically labeled form of the amino acid

methionine. While not classified as hazardous, it is a fine white powder that can cause mild

irritation to the eyes, skin, and respiratory tract[1][2]. Therefore, adherence to standard

laboratory safety protocols is essential to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling DL-
Methionine-d4, particularly when there is a risk of generating dust.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-compliant

Protects eyes from

airborne powder

particles[3][4].

Hand Protection Nitrile Gloves
Standard laboratory

grade

Prevents direct skin

contact with the

powder[1].

Body Protection
Laboratory Coat or

Coveralls
Long-sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 or N-100

Respirator
NIOSH-approved

Recommended when

weighing or

transferring powder

outside of a ventilated

enclosure to prevent

inhalation of fine dust

particles.

Operational Plan: Step-by-Step Handling Procedures
Proper handling techniques are crucial to prevent the generation of dust and minimize

exposure.

1. Preparation and Engineering Controls:

Before handling, ensure that the work area is clean and uncluttered.

Whenever possible, handle DL-Methionine-d4 powder within a chemical fume hood or a

ventilated enclosure to contain any airborne particles.

If a ventilated enclosure is not available, work in a well-ventilated area and wear appropriate

respiratory protection.

2. Weighing and Transferring:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://leap.epa.ie/docs/04b951ed-c3ff-4810-b854-1b403cbdb4f5.pdf
https://www.benchchem.com/product/b12400090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a micro-spatula or other appropriate tool to carefully transfer the powder.

Avoid scooping or pouring the powder from a height, as this can generate dust.

When weighing, use an analytical balance with a draft shield.

Close the container lid immediately after use to prevent the powder from becoming airborne.

3. Dissolving the Compound:

If preparing a solution, add the solvent to the vessel containing the pre-weighed DL-
Methionine-d4 powder slowly to avoid splashing.

Cap the vessel and mix by gentle swirling, vortexing, or sonication until the solid is fully

dissolved.

4. Spill and Emergency Procedures:

In case of a small spill, carefully sweep or vacuum the powder. Avoid using compressed air,

as this will disperse the dust.

Place the collected material into a sealed container for disposal.

For larger spills, cordon off the area and follow your institution's chemical spill cleanup

procedures.

In case of eye contact, immediately flush with copious amounts of water for at least 15

minutes and seek medical attention.

In case of skin contact, wash the affected area thoroughly with soap and water.

If inhaled, move to an area with fresh air. If breathing becomes difficult, seek medical

attention.

Disposal Plan
As DL-Methionine-d4 is a stable, non-radioactive isotopically labeled compound, its disposal is

more straightforward than that of radioactive materials.
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Waste Segregation and Collection:

Solid waste contaminated with DL-Methionine-d4 (e.g., used weighing paper, contaminated

gloves, and paper towels) should be collected in a designated, labeled waste container.

Unused or waste DL-Methionine-d4 powder should be collected in a sealed, labeled

container.

Solutions of DL-Methionine-d4 should be collected in a designated, labeled liquid waste

container.

Final Disposal:

Waste containing stable isotopically labeled compounds like DL-Methionine-d4 can

generally be disposed of as standard chemical waste.

Follow all local, state, and federal regulations for chemical waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste stream management and disposal procedures.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines a common laboratory procedure involving the handling of DL-
Methionine-d4.

Objective: To prepare a 10 mM stock solution of DL-Methionine-d4 in an appropriate solvent.

Materials:

DL-Methionine-d4 (solid powder)

Appropriate solvent (e.g., deionized water, buffer)

Analytical balance

Weighing paper or boat
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Micro-spatula

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

Calculate the required mass: Determine the mass of DL-Methionine-d4 needed to prepare

the desired volume and concentration of the stock solution. The molecular weight of DL-
Methionine-d4 is approximately 153.24 g/mol .

Don Personal Protective Equipment (PPE): Put on a lab coat, safety glasses, and nitrile

gloves. If not working in a ventilated enclosure, an N95 respirator is recommended.

Weigh the compound: Place a piece of weighing paper on the analytical balance and tare it.

Carefully add the calculated mass of DL-Methionine-d4 powder to the weighing paper using

a micro-spatula.

Transfer the compound: Carefully transfer the weighed powder into the volumetric flask.

Dissolve the compound: Add a portion of the solvent to the volumetric flask, cap it, and mix

by swirling or vortexing until the solid is completely dissolved.

Bring to final volume: Once the solid is dissolved, add the solvent to the calibration mark on

the volumetric flask.

Final mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Label and store: Label the flask with the compound name, concentration, solvent, and date

of preparation. Store the solution under appropriate conditions as recommended by the

manufacturer.

Workflow Diagram
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The following diagram illustrates the logical workflow for safely handling DL-Methionine-d4 in

a laboratory setting.

Workflow for Handling DL-Methionine-d4

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area (Fume Hood/Ventilated Space)

Weigh DL-Methionine-d4

Transfer Powder

Prepare Solution (if applicable)

Clean Work Area

Segregate and Label Waste

Dispose of Waste via EHS Protocols
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of DL-Methionine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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